1H,1aH,6H,6aH-cyclopropa[a]inden-1-ylmethanamine hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Scientific Research Applications
Asymmetric Organocatalytic Cyclopropanation
A study by Wang et al. (2013) demonstrates the application of a simple chiral diamine catalyst in the asymmetric cyclopropanation of cinnamone derivatives with stabilized sulfur ylides, achieving moderate yields and good enantio- and diastereoselectivities under mild conditions (Wang et al., 2013).
Synthesis and Biological Evaluation of Bromophenol Derivatives
Research by Boztaş et al. (2019) explores the synthesis of bromophenol derivatives with a cyclopropyl moiety, revealing their effectiveness as inhibitors of cytosolic carbonic anhydrase I and II isoforms and acetylcholinesterase enzymes. This suggests potential therapeutic applications for diseases like Alzheimer's and Parkinson's (Boztaş et al., 2019).
LSD1 Inhibitors for CNS Disorders
A patent application by Blass (2016) on cyclopropanamine compounds outlines their use as inhibitors of Lysine-specific demethylase 1 (LSD1), a promising therapeutic approach for various central nervous system disorders, including schizophrenia and Alzheimer’s disease (Blass, 2016).
Stereo- and Regioselective Cycloaddition
Filatov et al. (2018) developed a method for the synthesis of complex compounds through a stereo- and regioselective 1,3-dipolar cycloaddition, opening new avenues for the creation of cyclopropa[a]pyrrolizine or azabicyclo[3.1.0]hexane moieties with potential anticancer activity (Filatov et al., 2018).
Detection of Pure Hydrocarbon Cycles in Space
Cernicharo et al. (2021) identified new pure hydrocarbon cycles in TMC-1, including ethynyl cyclopropenylidene, cyclopentadiene, and indene. This discovery contributes to understanding the formation and abundance of hydrocarbon rings in cold dark clouds, highlighting the role of hydrocarbon chemistry in astrochemical environments (Cernicharo et al., 2021).
Safety and Hazards
The compound has been classified with the GHS07 pictogram, indicating that it may cause skin irritation, serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapours/spray, washing hands thoroughly after handling, and using only outdoors or in a well-ventilated area .
Properties
IUPAC Name |
1,1a,6,6a-tetrahydrocyclopropa[a]inden-1-ylmethanamine;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13N.ClH/c12-6-10-9-5-7-3-1-2-4-8(7)11(9)10;/h1-4,9-11H,5-6,12H2;1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HQKMYZGORCQFFJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2C(C2C3=CC=CC=C31)CN.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14ClN |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
195.69 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.